Cas no 46368-93-8 (Bicyclo[3.2.2]nonane-1,5-dicarboxylic acid)

• Product Name: Bicyclo[3.2.2]nonane-1,5-dicarboxylic acid
• CAS No: 46368-93-8
• MF: C₁₁H₁₆O₄
• MW: 212.242343902588
• MDL: MFCD24488683
• CID: 4736819
• PubChem ID: 102249333
• Update Time: 2025-06-10

Bicyclo[3.2.2]nonane-1,5-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

• Bicyclo[3.2.2]nonane-1,5-dicarboxylic acid
• PS-19735
• 46368-93-8
• SY323737
• MFCD24488683
• SCHEMBL17893428
• Bicyclo[3.2.2]nonane-1,5-dicarboxylicacid
• CS-0310288
• F78305

• MDL： MFCD24488683
• Inchi： 1S/C11H16O4/c12-8(13)10-2-1-3-11(6-4-10,7-5-10)9(14)15/h1-7H2,(H,12,13)(H,14,15)
• InChI Key： LVQWSNJMAGOMIY-UHFFFAOYSA-N
• SMILES： OC(C12CCCC(C(=O)O)(CC1)CC2)=O

Computed Properties

• Exact Mass: 212.10485899g/mol
• Monoisotopic Mass: 212.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.6
• XLogP3: 1.2

Additional information on Bicyclo[3.2.2]nonane-1,5-dicarboxylic acid

Comprehensive Overview of Bicyclo[3.2.2]nonane-1,5-dicarboxylic acid (CAS No. 46368-93-8)

Bicyclo[3.2.2]nonane-1,5-dicarboxylic acid (CAS No. 46368-93-8) is a bicyclic dicarboxylic acid with a unique molecular structure, making it a compound of significant interest in organic chemistry and material science. Its bicyclo[3.2.2]nonane framework provides rigidity and stability, while the two carboxylic acid groups offer versatile reactivity for further functionalization. This compound is often explored for its potential applications in polymer synthesis, pharmaceutical intermediates, and advanced materials.

The CAS No. 46368-93-8 identifier is critical for researchers and manufacturers to ensure accurate identification and sourcing of this compound. Given its structural uniqueness, Bicyclo[3.2.2]nonane-1,5-dicarboxylic acid is frequently studied in the context of high-performance polymers and bioactive molecule design. Recent trends in sustainable chemistry have also sparked interest in its potential as a green chemistry building block, aligning with the global push for eco-friendly materials.

One of the most searched questions related to this compound is: "What are the applications of Bicyclo[3.2.2]nonane-1,5-dicarboxylic acid in material science?" Researchers highlight its role in creating thermally stable polymers and cross-linking agents, which are essential for coatings, adhesives, and composites. Its rigid structure contributes to enhanced mechanical properties, making it valuable in industries demanding durability and precision.

Another trending topic is the synthetic routes for Bicyclo[3.2.2]nonane-1,5-dicarboxylic acid. Organic chemists are optimizing catalytic methods to improve yield and reduce waste, addressing the growing demand for sustainable synthesis. Questions like "How to synthesize Bicyclo[3.2.2]nonane-1,5-dicarboxylic acid efficiently?" are common in academic and industrial forums, reflecting the compound's relevance in modern chemical research.

In pharmaceutical research, Bicyclo[3.2.2]nonane-1,5-dicarboxylic acid serves as a scaffold for designing novel drug candidates. Its ability to introduce conformational constraints is exploited in medicinal chemistry to enhance binding affinity and selectivity. Searches such as "Is Bicyclo[3.2.2]nonane-1,5-dicarboxylic acid used in drug development?" underscore its potential in targeting diseases requiring precise molecular interactions.

The compound's spectroscopic properties (e.g., NMR, IR) are also a focus for analytical chemists. Accurate characterization is vital for quality control and regulatory compliance, especially when used in high-value applications. Queries like "How to analyze Bicyclo[3.2.2]nonane-1,5-dicarboxylic acid using spectroscopic techniques?" are frequently encountered in technical discussions.

Looking ahead, Bicyclo[3.2.2]nonane-1,5-dicarboxylic acid is poised to play a pivotal role in emerging fields like smart materials and nanotechnology. Its adaptability and robust structure align with innovations in self-healing polymers and molecular machines, topics gaining traction in scientific literature and patent filings.

In summary, Bicyclo[3.2.2]nonane-1,5-dicarboxylic acid (CAS No. 46368-93-8) is a multifaceted compound with broad applicability. From advanced materials to pharmaceuticals, its unique properties continue to inspire research and industrial adoption, making it a cornerstone in contemporary chemistry.